(4-Bromophenyl)(4-(trifluoromethoxy)phenyl)methanone
Overview
Description
“(4-Bromophenyl)(4-(trifluoromethoxy)phenyl)methanone” is a chemical compound with the molecular formula C14H8BrF3O2 and a molecular weight of 345.11 g/mol . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a bromophenyl group and a trifluoromethoxyphenyl group attached to a methanone .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 345.11 g/mol . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : The compound (4-Bromophenyl)(4-(trifluoromethoxy)phenyl)methanone can be synthesized using various techniques. For example, Kuang Xin-mou (2009) demonstrated the synthesis of a similar compound, (5-bromo-2-hydroxyphenyl)(phenyl)methanone, through the reaction of 4-bromophenol and benzoyl chloride, further confirmed by X-ray crystal structure determination (Kuang, 2009).
Antioxidant Properties
- Antioxidant Activities : Research has shown that derivatives of similar compounds exhibit significant antioxidant properties. For instance, Çetinkaya et al. (2012) synthesized derivatives of (3,4‐Dihydroxyphenyl)(2,3,4‐trihydroxyphenyl)methanone and found them to possess effective antioxidant power, comparable to standard antioxidant compounds (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).
Antimicrobial and Antiviral Activities
- Antimicrobial and Antiviral Potential : Some compounds structurally related to this compound have been evaluated for their antimicrobial and antiviral properties. Sharma et al. (2009) synthesized analogues of this compound and tested them, finding specific activities against fungal strains and certain viruses (Sharma et al., 2009).
Electrochemical and Electrochromic Properties
- Electrochromic Materials : Some derivatives have been investigated for their electrochemical and electrochromic properties. Hu et al. (2013) studied two new materials containing phenyl-methanone units and found that they displayed reasonable optical contrast and fast switching times, indicating potential in electrochromic applications (Hu et al., 2013).
Safety and Hazards
properties
IUPAC Name |
(4-bromophenyl)-[4-(trifluoromethoxy)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8BrF3O2/c15-11-5-1-9(2-6-11)13(19)10-3-7-12(8-4-10)20-14(16,17)18/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXPDDFIILBUHCI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC=C(C=C2)Br)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8BrF3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10345510 |
Source
|
| Record name | (4-Bromophenyl)[4-(trifluoromethoxy)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10345510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
34367-36-7 |
Source
|
| Record name | (4-Bromophenyl)[4-(trifluoromethoxy)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10345510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
